Cas no 1783631-94-6 (3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid)

3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid is a specialized organic compound featuring a 1,3-dioxaindane core coupled with a methoxypropanoic acid moiety. This structure imparts unique reactivity and potential utility in synthetic chemistry, particularly as an intermediate in pharmaceutical or agrochemical applications. The presence of the dioxolane ring enhances stability, while the methoxy and carboxylic acid groups offer versatile functionalization sites for further derivatization. Its well-defined molecular architecture makes it suitable for precise synthetic modifications, enabling the development of complex molecules. The compound’s balanced polarity and moderate solubility in common organic solvents facilitate handling in laboratory settings. Careful storage under inert conditions is recommended to preserve its integrity.
3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid structure
1783631-94-6 structure
Product Name:3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid
CAS No:1783631-94-6
MF:C11H12O5
MW:224.209983825684
CID:6138203
PubChem ID:84132421
Update Time:2025-06-12

3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 1783631-94-6
    • EN300-1992964
    • 3-(1,3-dioxaindan-5-yl)-2-methoxypropanoic acid
    • 3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid
    • Inchi: 1S/C11H12O5/c1-14-10(11(12)13)5-7-2-3-8-9(4-7)16-6-15-8/h2-4,10H,5-6H2,1H3,(H,12,13)
    • InChI Key: PUCKVARASHJGRV-UHFFFAOYSA-N
    • SMILES: O1COC2=CC=C(C=C12)CC(C(=O)O)OC

Computed Properties

  • Exact Mass: 224.06847348g/mol
  • Monoisotopic Mass: 224.06847348g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 65Ų

3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid Pricemore >>

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Additional information on 3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid

Comprehensive Overview of 3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid (CAS No. 1783631-94-6)

3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid (CAS No. 1783631-94-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique 1,3-dioxaindan core and methoxypropanoic acid side chain, exhibits potential applications in drug development, particularly in targeting metabolic pathways and inflammatory responses. Its molecular structure, featuring a dioxaindan ring, contributes to its stability and bioavailability, making it a promising candidate for further study.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. Researchers are increasingly exploring compounds like 3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid for their potential to modulate enzyme activity or receptor interactions. The compound's methoxy group and carboxylic acid functionality enhance its solubility and binding affinity, which are critical factors in drug design. These properties align with current trends in AI-driven drug discovery, where computational models predict molecular behavior to accelerate development timelines.

The synthesis of 3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid involves multi-step organic reactions, often starting from 5-bromo-1,3-dioxaindane or similar precursors. Modern techniques such as flow chemistry and catalyzed cross-coupling have improved yields and purity, addressing challenges in large-scale production. This aligns with the growing emphasis on green chemistry and sustainable manufacturing practices, which prioritize efficiency and minimal environmental impact. As a result, this compound is increasingly referenced in patents and academic publications focused on biocatalysis and process optimization.

From a therapeutic perspective, 3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid has been investigated for its potential role in anti-inflammatory and metabolic disorder applications. Preclinical studies suggest its ability to interact with PPAR receptors, which regulate lipid metabolism and glucose homeostasis. This has sparked interest in its use for conditions like diabetes and obesity, topics frequently searched in medical and wellness communities. Additionally, its neuroprotective properties are under exploration, coinciding with rising public awareness of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The compound's CAS No. 1783631-94-6 serves as a critical identifier in regulatory and commercial databases, ensuring traceability in global supply chains. With the pharmaceutical industry's shift toward digital transformation, tools like blockchain and AI-powered analytics are being leveraged to track compound usage and intellectual property. This reflects broader trends in Industry 4.0, where data integration enhances transparency and compliance. For researchers, access to high-purity 3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid is facilitated by suppliers adhering to GMP standards, a key concern for reproducibility in experiments.

In summary, 3-(1,3-Dioxaindan-5-yl)-2-methoxypropanoic acid represents a convergence of cutting-edge chemistry and therapeutic innovation. Its structural features and functional groups make it a versatile building block for drug discovery, while its potential health benefits resonate with contemporary research priorities. As scientific inquiry continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing precision medicine initiatives worldwide.

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